3,4-Dichloro-2-naphthalenamine
Overview
Description
3,4-Dichloro-2-naphthalenamine is a chemical compound that has been widely used in scientific research due to its unique properties. It is a highly reactive compound that can be synthesized using various methods.
Mechanism of Action
The mechanism of action of 3,4-Dichloro-2-naphthalenamine is not fully understood. However, it is believed to act as a nucleophile and react with various electrophiles, such as metal ions and organic compounds.
Biochemical and Physiological Effects:
3,4-Dichloro-2-naphthalenamine has been shown to have a variety of biochemical and physiological effects. It has been shown to induce oxidative stress and apoptosis in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,4-Dichloro-2-naphthalenamine is its high reactivity, which makes it useful for a variety of lab experiments. However, its reactivity can also be a limitation, as it can react with unintended targets and produce unwanted side effects.
Future Directions
There are many potential future directions for the use of 3,4-Dichloro-2-naphthalenamine in scientific research. One potential direction is the development of new fluorescent probes for the detection of metal ions. Another potential direction is the synthesis of new organic compounds using 3,4-Dichloro-2-naphthalenamine as a reagent. Additionally, the potential use of 3,4-Dichloro-2-naphthalenamine in cancer therapy and as an antimicrobial agent warrants further investigation.
Conclusion:
In conclusion, 3,4-Dichloro-2-naphthalenamine is a highly reactive compound that has been widely used in scientific research. Its unique properties make it useful for a variety of lab experiments, including the detection of metal ions and the synthesis of organic compounds. Further research is needed to fully understand its mechanism of action and potential applications in cancer therapy and antimicrobial agents.
Scientific Research Applications
3,4-Dichloro-2-naphthalenamine has been widely used in scientific research due to its unique properties. It is a highly reactive compound that can be used as a fluorescent probe for the detection of metal ions. It has also been used as a reagent for the synthesis of various organic compounds.
properties
IUPAC Name |
3,4-dichloronaphthalen-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N/c11-9-7-4-2-1-3-6(7)5-8(13)10(9)12/h1-5H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMOZDRVVQAHNX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=C2Cl)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40344192 | |
Record name | 3,4-Dichloro-2-naphthalenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40344192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57346-59-5 | |
Record name | 3,4-Dichloro-2-naphthalenamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40344192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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